Neodymium-147
Description
Structure
2D Structure
Properties
CAS No. |
14269-74-0 |
|---|---|
Molecular Formula |
Nd |
Molecular Weight |
146.91611 g/mol |
IUPAC Name |
neodymium-147 |
InChI |
InChI=1S/Nd/i1+3 |
InChI Key |
QEFYFXOXNSNQGX-AKLPVKDBSA-N |
SMILES |
[Nd] |
Isomeric SMILES |
[147Nd] |
Canonical SMILES |
[Nd] |
Synonyms |
147Nd radioisotope Nd-147 radioisotope Neodymium-147 |
Origin of Product |
United States |
Nuclear Structure and Intrinsic Properties of Neodymium 147
Ground State Spin and Parity Determination
The ground state spin and parity of Neodymium-147 (147Nd) have been experimentally determined to be 5/2-. chemlin.orgmit.eduperiodictable.com This assignment is supported by various experimental methods, including atomic beam magnetic resonance. osti.gov The nuclear spin was measured as I = 5/2, which confirmed earlier results from paramagnetic resonance. osti.gov The negative parity is consistent with the shell model predictions for a nucleus with 87 neutrons.
Magnetic Dipole Moment Characterization
The magnetic dipole moment (μ) of 147Nd has been the subject of several investigations, yielding slightly different values depending on the experimental technique and the reference standard used.
One reported value for the magnetic dipole moment is 0.578(3) nuclear magnetons (μN). mit.edu Another measurement provides a value of 0.58 μN. chemlin.org A recommended value from the International Atomic Energy Agency (IAEA), corrected for diamagnetism, is 0.554(10) μN. iaea.org Early experiments involving nuclear alignment of 147Nd in a neodymium ethyl sulphate crystal determined a value of 0.44 ± 0.06 nuclear magnetons. tandfonline.com These variations highlight the sensitivity of the measurement to the experimental conditions and the corrections applied.
Quadrupole Moment Measurement
The electric quadrupole moment (Q) of 147Nd, which provides information about the deviation of the nuclear charge distribution from spherical symmetry, has been measured to be +0.9(3) barns. iaea.org Another source reports a value of 0.90 barn. chemlin.orgperiodictable.com This positive value indicates a prolate (cigar-shaped) charge distribution for the 147Nd nucleus. The measurement was made using the atomic beam method with 143Nd as a reference. iaea.org
Nuclear g-Factor Determination
The nuclear g-factor (gl) for 147Nd has been reported as 0.232. chemlin.org The g-factor is a dimensionless quantity that characterizes the magnetic moment of a particle or nucleus. It is a fundamental property that is related to the magnetic dipole moment and the nuclear spin.
Investigations of Excited Nuclear States of this compound
Following the beta decay of this compound to Promethium-147 (147Pm), a number of excited states in the daughter nucleus have been identified and characterized. aps.org While these are not excited states of 147Nd itself, their study provides crucial information for understanding the nuclear structure and decay scheme of 147Nd.
Experiments involving the nuclear orientation of 147Nd have been instrumental in assigning spins to the excited states of 147Pm. aps.orgosti.gov For instance, spin assignments of 5/2+, 3/2+, 5/2+, and 5/2+ have been made for the excited states of 147Pm at 91, 410, 531, and 686 keV, respectively. aps.orgosti.gov The study of gamma-gamma directional correlations and gamma-ray polarization in the decay of 147Nd has also helped in determining the mixing ratios of various gamma transitions in 147Pm. bnl.gov
Radioactive Decay Characteristics of Neodymium 147
Primary Decay Mode: Beta-Minus Emission to Promethium-147 (147Pm)
Neodymium-147 undergoes beta-minus (β-) decay, transforming into Promethium-147 (147Pm). chemeurope.commirdsoft.orgmit.edu This decay process involves the conversion of a neutron within the 147Nd nucleus into a proton, with the simultaneous emission of a beta particle (an electron) and an antineutrino. The decay energy for this transition is approximately 0.896 MeV. mit.edukaeri.re.kr The decay of 147Nd to 147Pm occurs with a 100% probability, meaning it is the sole decay pathway for this isotope. mirdsoft.orgtennessee.edu This process is a key method for producing 147Pm, which has applications in various fields. nih.govnih.govchemeurope.comchemlin.org
The decay scheme indicates that the beta decay of 147Nd primarily populates excited states of 147Pm. osti.govaps.org The transition to the ground state of 147Pm is significantly less probable, with an estimated intensity of less than 0.15%. lnhb.fr
Precision Measurements and Evaluation of Half-Life
The half-life of a radionuclide is a fundamental characteristic, and for 147Nd, it has been the subject of numerous studies over several decades.
The identification of a radioactive isotope of neodymium with a half-life of approximately 10-11 days dates back to the early 1940s. bnl.gov In 1946, a half-life of 11.1 ± 0.2 days was measured for 147Nd produced via the 146Nd(n,γ) reaction. bnl.gov Throughout the 1950s and 1960s, various researchers employed different techniques to refine this value.
These early measurements utilized a range of instruments and methods, including:
Beta Spectrometers: Instruments like the Slatis-Siegbahn spectrometer and other magnetic spectrometers were used to analyze the beta particles emitted during decay. aps.orgaps.orgtandfonline.com Measurements from the early 1950s using beta spectrometers yielded values such as 11.1 ± 0.5 days, 11.6 ± 0.3 days, and 11.9 ± 0.3 days. bnl.gov
Proportional Counters: This method, which measures the ionization produced by radiation, was used in several determinations. bnl.gov For instance, a 1960 study reported a half-life of 11.5 ± 0.5 days, and a 1963 measurement gave 11.02 ± 0.05 days. bnl.gov A 1971 measurement with a proportional counter resulted in a value of 10.98 ± 0.01 days. bnl.gov
Ionization Chambers: These gas-filled detectors were also employed, with a 1957 study reporting a half-life of 11.06 ± 0.04 days. bnl.gov
Integral Beta and Gamma Counting: This technique involves counting the total number of beta and gamma emissions over time. A measurement from 1951 using this method determined the half-life to be 11.0 ± 0.3 days. bnl.gov
Modern evaluations of nuclear data have led to a more precise and accepted value for the half-life of 147Nd. The currently recommended half-life is 10.98 ± 0.01 days . wikipedia.orgwikipedia.orgmirdsoft.orgmit.edukaeri.re.kr This value is the result of a weighted average of multiple experimental determinations, taking into account their respective uncertainties. bnl.gov The decay constant (λ), which is related to the half-life, is approximately 7.3065 x 10-7 s-1. mirdsoft.orgmit.edu
It is important to note that while the evaluated value is 10.98 days, some discrepant measurements exist in the historical data. bnl.gov The use of robust statistical methods, such as the Normalized Residuals Method, has been employed to handle these discrepancies and arrive at a reliable value with a well-defined uncertainty. bnl.gov
Table 1: Selected Historical and Current Half-Life Values for this compound
Historical Half-Life Determinations and Methodologies
Beta Decay Spectroscopy of this compound
The study of the energy distribution of the emitted beta particles, known as beta decay spectroscopy, provides detailed insights into the nuclear structure of the parent and daughter nuclei.
The beta spectrum of 147Nd is complex, consisting of multiple components corresponding to transitions to different energy levels in 147Pm. osti.govtandfonline.com Early studies identified several beta groups with varying end-point energies. tandfonline.com
More detailed investigations using techniques like beta-gamma coincidence have elucidated the primary beta transitions. osti.gov The main beta spectrum components and their end-point energies are:
A transition to the 91 keV level in 147Pm with an end-point energy of approximately 809 keV. osti.gov
A transition with an end-point energy of about 719 keV. osti.gov
A transition with an end-point energy of around 370 keV. osti.gov
A transition with an end-point energy of about 215 keV. osti.gov
The beta spectrum feeding the 91 keV level has been observed to have a non-statistical shape, indicating a first-forbidden non-unique transition. aps.orgaps.org In contrast, the beta spectrum leading to the 531 keV level appears to have a statistical shape. aps.orgaps.org
The probability of a particular beta transition is often expressed by its intensity (the percentage of decays that follow that path) and its log ft value, which provides information about the nuclear structure changes involved.
A comprehensive study of the beta decay of 147Nd reported the following intensities and log ft values for the major beta transitions: osti.gov
Table 2: Beta Transition Probabilities and Intensities for this compound Decay
The intensity of the beta transition directly to the ground state of 147Pm has been found to be very low, on the order of 2.5 x 10-3 per disintegration. aps.org
Log ft Values and Forbiddenness Classification
The beta decay of this compound (¹⁴⁷Nd) to Promethium-147 (¹⁴⁷Pm) involves the transformation of a neutron into a proton, with the emission of a beta particle (electron) and an antineutrino. The probability and nature of these transitions are characterized by their log ft values, which provide insight into the "forbiddenness" of the decay. The log ft value is a function of the comparative half-life (ft) and is used to classify beta decays.
A review of log ft values for a large number of beta transitions has established ranges for different degrees of forbiddenness. For instance, allowed transitions typically have log ft values in the range of 3 to 10, while first-forbidden non-unique transitions range from 5 to 19. The spin of the ¹⁴⁷Nd ground state is 5/2, and analysis of the log ft values for the beta transitions to various excited states in ¹⁴⁷Pm allows for the assignment of spins to these levels. nasa.gov For example, the beta transitions to the 91, 413, 491, 533, and 690 keV excited states in ¹⁴⁷Pm have been used to assign spin values of 5/2, 7/2, 7/2, 5/2, and 5/2, respectively, to these states. nasa.gov The classification of these transitions as allowed or first-forbidden depends on the change in spin (ΔJ) and parity (Δπ) between the initial and final states.
Gamma-Ray Spectroscopy of this compound Decay
Following the beta decay of ¹⁴⁷Nd, the daughter nuclide ¹⁴⁷Pm is often left in an excited state. It de-excites to its ground state through the emission of gamma rays. The study of these gamma rays provides crucial information about the energy levels and their properties in ¹⁴⁷Pm.
Identification and Characterization of Gamma-Ray Energies and Intensities
The gamma-ray spectrum following the decay of ¹⁴⁷Nd has been extensively studied using various spectroscopic techniques, including high-purity germanium (HPGe) detectors. researchgate.netresearchgate.net These studies have led to the identification and precise measurement of numerous gamma-ray energies and their relative intensities.
Early investigations using scintillation spectroscopy identified several gamma rays with energies of 92, 165, 280, 320, 410, 440, 530, and 690 keV. capes.gov.br More recent and precise measurements have refined these values and identified additional, weaker transitions. researchgate.netresearchgate.net For example, a 2011 evaluation by the Decay Data Evaluation Project (DDEP) provided recommended absolute emission intensities for the two most prominent gamma rays at 91.105(2) keV and 531.016(22) keV, with values of 0.284(18) and 0.127(9) respectively. researchgate.netnih.govresearchgate.net Subsequent measurements have aimed to reduce the uncertainties in these intensities. researchgate.netnih.govresearchgate.net
A detailed study using an HPGe detector and a miniorange electron spectrometer identified 29 transitions in the decay of ¹⁴⁷Nd. researchgate.netosti.gov The energies and relative intensities of some of the prominent gamma rays are presented in the table below.
| Energy (keV) | Relative Intensity | Reference |
|---|---|---|
| 91.004(2) | 210(4) | researchgate.net |
| 120.488(5) | 2.81(4) | researchgate.net |
| 275.209(5) | 6.81(6) | researchgate.net |
| 398.336(2) | 6.82(6) | researchgate.net |
| 410.58(3) | 1.12(1) | researchgate.net |
| 489.35(1) | 1.16(1) | researchgate.net |
| 531.016(22) | 100 | researchgate.netnih.govresearchgate.net |
| 594.783(3) | 2.12(2) | researchgate.net |
| 685.792(8) | 6.63(5) | researchgate.net |
Internal Conversion Coefficients (ICC) for Gamma Transitions
Internal conversion is a competing process to gamma-ray emission where the excitation energy of the nucleus is transferred to an atomic electron, causing it to be ejected from the atom. The internal conversion coefficient (ICC) is the ratio of the rate of internal conversion to the rate of gamma-ray emission. Measurements of ICCs are crucial for determining the multipolarity (type and character) of the gamma transitions.
For the decay of ¹⁴⁷Nd, K-shell and L-shell internal conversion coefficients have been determined for several transitions. researchgate.net For instance, K-shell conversion coefficients for four transitions and L-shell coefficients for five transitions were reported for the first time in a study that utilized a miniorange electron spectrometer. researchgate.net The experimental ICC values are compared with theoretical calculations to assign the multipolarity of the transitions, such as E1 (electric dipole), M1 (magnetic dipole), E2 (electric quadrupole), etc.
Gamma-Gamma Coincidence Studies and Cascade Analysis
Gamma-gamma coincidence spectroscopy is a powerful technique used to establish the sequential relationship between emitted gamma rays, thereby constructing the decay scheme. In these experiments, two detectors are used to simultaneously detect gamma rays, and events are recorded only when both detectors register a gamma ray within a very short time window.
Coincidence studies have been instrumental in establishing the level scheme of ¹⁴⁷Pm from the decay of ¹⁴⁷Nd. aps.org For example, it has been shown that the 91 keV gamma ray is in coincidence with gamma rays of 120, 199, 277, 322, 400, 442, and 599 keV. aps.org Similarly, the 120 keV gamma ray is in coincidence with the 322 and 413 keV gamma rays. aps.org These coincidence relationships, or cascades, unambiguously establish the placement of energy levels. For instance, based on these cascades, levels in ¹⁴⁷Pm at 91, 413, 491, 533, 690, and 723 keV have been confirmed. aps.org
Circular Polarization of Gamma-Rays
The measurement of the circular polarization of gamma rays emitted following beta decay provides information about the spin and parity of the nuclear states involved and tests fundamental symmetries. In the decay of ¹⁴⁷Nd, the circular polarization of the gamma rays has been measured to investigate the properties of the beta transitions and the subsequent gamma emissions. osti.gov These experiments typically involve measuring the asymmetry in the scattering of the gamma rays from magnetized iron.
Elucidation of Excited Level Schemes in the Daughter Nuclide, Promethium-147
The primary goal of studying the decay of ¹⁴⁷Nd is to elucidate the nuclear structure of its daughter, ¹⁴⁷Pm. By combining the information from beta spectroscopy, gamma-ray singles and coincidence spectroscopy, and internal conversion measurements, a detailed level scheme for ¹⁴⁷Pm can be constructed.
The level scheme of ¹⁴⁷Pm, as populated by the decay of ¹⁴⁷Nd, has been established up to an excitation energy of 686 keV, comprising 11 levels interconnected by 29 transitions. researchgate.netosti.gov A significant finding from these studies was the observation of the 649 keV (11/2⁻) level for the first time in decay studies, which de-excites through six transitions, including two of E3 (electric octupole) character. researchgate.netosti.gov The spin and parity (Jπ) assignments for the levels are determined from the multipolarities of the gamma transitions and the log ft values of the beta feeds. The level scheme of ¹⁴⁷Pm reveals a complex structure with coexisting features of spherical shell model configurations and particle-phonon coupled multiplets. researchgate.net
Establishment of Energy Levels and Their Spin-Parity Assignments
The level scheme of 147Pm populated by the beta decay of 147Nd has been constructed through various experimental techniques, including high-resolution gamma-ray spectroscopy with Ge(Li) detectors, sum-coincidence spectrometry, and studies of internal conversion electrons. publish.csiro.auresearchgate.net These methods have been crucial in confirming the existence of several energy levels and assigning their spin-parity (Jπ).
Initial studies established levels at 91, 410, 489, 531, and 686 keV. publish.csiro.au Subsequent research provided conclusive evidence for additional levels at 182, 228.5, 275, 319.5, and 725 keV. publish.csiro.au The use of gamma-gamma coincidence measurements helped to place these transitions within the decay scheme and exclude several previously proposed, but unconfirmed, levels. umich.edu
One of the key aspects of these studies has been the assignment of spin and parity to the energy levels. For instance, the Jπ = 7/2+ assignment for the 680 keV level has been confirmed. osti.gov The Ml(+E2) character of the 197 and 398 keV transitions established a positive parity for the 489 keV level, with a spin of 3/2, 5/2, or 7/2. Furthermore, unique spin-parity assignments for many levels have been achieved through the complementary techniques of gamma-ray directional distribution from oriented sources and gamma-gamma directional correlation. researchgate.net
A 1997 study presented a level scheme for 147Pm with 11 levels up to 686 keV, interconnected by 29 transitions. researchgate.net This work notably identified a level at 649 keV with a spin-parity of (11/2)- for the first time in decay studies. osti.gov The ground state of 147Nd has a spin-parity of 5/2-. bnl.gov
Table 1: Established Energy Levels in 147Pm from the Decay of 147Nd
| Energy Level (keV) | Spin-Parity (Jπ) |
|---|---|
| 0 | 7/2+ |
| 91.1 | 5/2+ |
| 182 | |
| 228.5 | |
| 275 | |
| 319.5 | |
| 410.5 | 3/2+ |
| 489.3 | (3/2, 5/2, 7/2)+ |
| 531.0 | 5/2+ |
| 649 | (11/2)- |
| 680.4 | 7/2+ |
| 685.9 | 5/2+ |
| 725 |
Note: Some spin-parity assignments are tentative or have a range of possibilities based on available data. Data sourced from multiple studies. publish.csiro.auresearchgate.netumich.eduosti.govbnl.gov
Determination of Multipole Mixing Ratios for Gamma Transitions in 147Pm
The determination of multipole mixing ratios (δ) for gamma transitions is essential for understanding the electromagnetic properties of the nucleus and for making definitive spin-parity assignments to nuclear levels. These ratios quantify the mixture of electric quadrupole (E2) and magnetic dipole (M1) radiation in a given gamma transition.
Several experimental techniques have been employed to measure these mixing ratios in 147Pm. Gamma-gamma directional correlation studies, sometimes using a combination of Ge(Li) and NaI(Tl) detectors, have been a primary method. bnl.gov By measuring the angular correlation between successive gamma rays in a cascade, information about the multipolarities of the transitions can be extracted.
Another powerful technique involves measuring the directional distribution of gamma rays emitted from a 147Nd source oriented at very low temperatures. researchgate.net This method, combined with directional correlation measurements, has allowed for the unambiguous determination of the magnitude and sign of the multipole mixing ratios for most E2+M1 transitions in 147Pm. researchgate.net
Early investigations using gamma-gamma directional correlations provided mixing ratios for several cascades, such as the 320-91 keV and 280-320 keV cascades. bnl.gov Other studies focused on specific transitions, deducing the mixing ratios for the 91 keV and 531 keV gamma rays from measurements of gamma-ray angular distribution and polarization from oriented nuclei. bnl.gov
Table 2: Examples of Multipole Mixing Ratios (δ) for Transitions in 147Pm
| Transition Energy (keV) | Transition | Mixing Ratio (δ) |
|---|---|---|
| 91 | 5/2+ → 7/2+ | |
| 197 | ||
| 320 | ||
| 398 | ||
| 440 | ||
| 531 | 5/2+ → 7/2+ | +1.75 |
Note: This table is illustrative. A comprehensive list of mixing ratios is extensive and subject to ongoing refinement in the literature. The value for the 531 keV transition was deduced for a Jπ of 5/2- for 147Nd and a 7/2+ to 7/2+ transition for the 531γ. bnl.gov
Comparative Analysis of Proposed Level Schemes and Resolution of Discrepancies
The history of the 147Nd decay scheme is marked by considerable disagreement among early investigators regarding the number of levels, their placement, and the transitions involved. umich.edu Initial decay schemes were often constructed using NaI detectors, which have limited energy resolution. umich.edu The advent of high-resolution Ge(Li) spectrometers and advanced coincidence techniques was instrumental in resolving many of these discrepancies. publish.csiro.auumich.edu
For example, a 1974 study using a high-resolution Ge(Li) detector and a sum-coincidence spectrometer provided conclusive evidence for levels at 182, 228.5, 275, 319.5, and 725 keV, while finding no evidence for six other levels that had been suggested by earlier work. publish.csiro.au This study also helped to establish 32 gamma-ray transitions and their cascade relationships. publish.csiro.au
Some discrepancies arose from the presence of isotopic impurities in the 147Nd source material. It was found that 148Pm impurities, in particular, were responsible for some of the conflicting observations in earlier gamma-ray spectra. publish.csiro.au Careful source preparation and purification became critical for obtaining accurate data. umich.edu
Hill and Wiedenbeck (1967) proposed a new level at 680.4 keV and provided evidence to exclude several levels reported by previous researchers. umich.edu Later work by Al-Janabi et al. and Seo et al. proposed level schemes with 7 levels (13 transitions) and 9 levels (22 transitions), respectively. researchgate.net A 1997 investigation presented a more comprehensive scheme with 11 levels and 29 transitions, including the newly observed 649 keV level. researchgate.net This work also highlighted remaining open questions regarding the spectroscopy and interpretation of levels at 633 and 641 keV. researchgate.netosti.gov
The process of refining the 147Pm level scheme is ongoing, with each new study building upon previous work. The use of complementary measurement techniques, such as gamma-ray spectroscopy, internal conversion electron spectroscopy, and angular correlation/distribution measurements, has been crucial in resolving ambiguities and creating a more consistent and detailed picture of the decay of 147Nd. researchgate.netresearchgate.net
Production and Synthesis Methodologies for Neodymium 147
Neutron Capture Reactions of Neodymium-146 (¹⁴⁶Nd(n,γ)¹⁴⁷Nd)
The most direct method for the production of Neodymium-147 is through the neutron capture reaction of stable Neodymium-146. tennessee.edunih.gov When a target of enriched 146Nd is irradiated with neutrons, typically thermal neutrons, the 146Nd nucleus captures a neutron and is converted into 147Nd. tennessee.eduwikipedia.org This nuclear reaction is represented as:
¹⁴⁶Nd + n → ¹⁴⁷Nd + γ
This process is often referred to as the neutron capture route. tennessee.edu The resulting 147Nd has a half-life of approximately 10.98 days and decays via beta emission to 147Pm. tennessee.edutennessee.edu
The effectiveness of this production method is dependent on the neutron capture cross-section of 146Nd. Research has been conducted to measure and evaluate this cross-section to optimize production yields. iaea.org Studies have reported thermal neutron capture cross-section and resonance integral values for 146Nd. osti.gov For instance, one study estimated the thermal neutron capture cross-section and resonance integral for 146Nd to be 1.48 ± 0.15 b and 2.56 ± 0.31 b, respectively. osti.gov Another consistent study reported values of 1.48 ± 0.05 b and 2.56 ± 0.25 b for the same parameters. osti.gov
Recovery and Isolation from Nuclear Fission Products (e.g., Uranium-235 Fission)
This compound is also a product of nuclear fission, specifically from the fission of actinides like Uranium-235 (235U). tennessee.eduwikipedia.orgsfa-oxford.com During the fission process in a nuclear reactor, the 235U nucleus splits into a variety of smaller nuclei, known as fission products, which include various isotopes of neodymium. sfa-oxford.com The cumulative fission yield of 147Nd from the thermal fission of 235U is a significant parameter in this context.
The following table provides the cumulative fission yields for 147Nd from 235U under different neutron energy conditions.
This production route involves the complex process of reprocessing spent nuclear fuel to separate the desired isotopes. tennessee.edusfa-oxford.com While large quantities of 147Pm (and by extension its precursor 147Nd) can be produced from 235U fission, this method also generates a wide array of other radioactive isotopes, necessitating sophisticated separation techniques. osti.gov
Reactor Irradiation Facilities and Experimental Conditions for Production (e.g., HFIR, TRR)
The production of this compound through neutron irradiation is carried out in nuclear research reactors that can provide a high neutron flux. The High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory (ORNL) is a prominent facility used for this purpose. isotopes.govornl.govgoogle.com At HFIR, enriched Neodymium-146 targets are irradiated to produce 147Nd. tennessee.eduornl.gov The reactor's high thermal neutron flux makes it suitable for producing significant quantities of isotopes via neutron capture. google.com Research at HFIR has involved irradiating milligram quantities of highly enriched 146Nd oxide for various durations to study production yields and impurity levels. osti.gov For example, a one-cycle irradiation (approximately 24 days) in HFIR can yield significant amounts of 147Pm from the decay of 147Nd. google.com
The Tehran Research Reactor (TRR) has also been utilized for the production of 147Nd. kashanu.ac.ir Studies at the TRR have investigated the feasibility of producing 147Pm by irradiating natural neodymium targets in its medium-flux environment. researchgate.net Both theoretical calculations and practical experiments have been conducted to evaluate the production process at this facility. researchgate.net
Radiochemical Separation Techniques for this compound or its Related Species
Following production, whether by neutron capture or fission, 147Nd and its decay product 147Pm must be separated from the target material and other generated isotopes. Various radiochemical separation techniques are employed for this purpose.
Extraction chromatography is a key method used for the separation of promethium from neodymium. osti.govresearchgate.net This technique often utilizes resins like LN Resin, which can separate lanthanides based on their differing affinities for the stationary phase in the presence of an eluent. osti.govresearchgate.net For instance, a process using LN resin with hydrochloric acid (HCl) in varying concentrations has been developed to separate 147Pm from the bulk of the neodymium target and other impurities like 60Co, 192Ir, 153Gd, and 154,155Eu. osti.gov Another approach involves using a chromatographic apparatus with di(2-ethylhexyl)orthophosphoric acid (HDEHP) to separate 147Pm from the dissolved irradiated neodymium target. researchgate.net
Ion-exchange chromatography is another established technique for separating lanthanides, including neodymium and promethium. akjournals.comacs.org Cation exchange resins, such as Dowex 50, have been used with eluting agents like lactic acid to achieve separation. acs.org Other studies have investigated the use of eluents like diethylenetriaminepentaacetic acid (DTPA) and nitrilotriacetic acid (NTA) for the purification of 147Nd and 147Pm. akjournals.com Pressurized elution chromatography with α-hydroxyisobutyric acid has also been employed for the separation of 147Pm from 147Nd. xml-journal.net
Solvent extraction is also a viable method, particularly for processing fission product solutions. sfa-oxford.com Techniques using extractants like tributyl phosphate (B84403) (TBP) can be used to remove major components like uranium and other fission products before the finer separation of lanthanides. akjournals.com
Optimization of Production Yields and Process Parameters for this compound
Optimizing the production of 147Nd involves careful consideration of several process parameters. The duration of irradiation is a critical factor. Studies at HFIR have shown that due to the large neutron capture cross-section of the product 147Pm, the yield does not increase significantly with longer irradiation times beyond a certain point. osti.gov For a 24-day irradiation at HFIR, the yield of 147Pm (from 147Nd decay) reaches a maximum value approximately 60 days after the end of bombardment. osti.gov
The isotopic enrichment of the 146Nd target material is also crucial for maximizing the yield of 147Nd and minimizing the production of other neodymium isotopes. osti.gov The chemical form of the target, such as neodymium oxide (Nd₂O₃), is another consideration. osti.gov
For large-scale production, factors such as neutron self-shielding in the target need to be evaluated. osti.gov The design of the target and the thermal hydraulics, considering the heat generated from gamma and neutron interactions as well as radioactive decay, are important for ensuring safe and efficient operation. osti.gov Furthermore, the optimization of separation chemistry is essential for scaling up the process for in-cell use and for the recovery of the valuable enriched 146Nd target material. osti.gov This includes strategies to mitigate the effects of radiolysis on separation materials when handling large quantities of radioactivity. osti.gov
Nuclear Reactions and Cross Sectional Data for Neodymium 147
Neutron Capture Cross Sections of Neodymium-147
The neutron capture cross section of a nuclide quantifies the probability of it capturing an incident neutron. This parameter is fundamental for understanding the behavior of ¹⁴⁷Nd in a neutron flux.
The thermal neutron capture cross section refers to the capture probability for neutrons with a Maxwellian energy distribution at room temperature (approximately 0.0253 eV). For ¹⁴⁷Nd, this value has been a subject of various evaluations. Some studies have indicated that the thermal cross section value in the JENDL-3.2 library might be an overestimation. tandfonline.com More recent evaluations suggest a value of approximately 54.6% of that listed in JENDL-3.2. tandfonline.com One study calculated the thermal capture cross section (σ₀) to be 39.1 ± 2.6 barns. osti.gov
The resonance integral represents the neutron capture probability in the epithermal energy range, where the cross section is dominated by resonance peaks. It is a critical parameter for reactor calculations. A study calculated the resonance integral (I₀) for ¹⁴⁷Nd to be (4.3 ± 0.4) × 10² barns. osti.gov The evaluation of resonance parameters is essential for accurately determining the resonance integral. unt.edu
Maxwellian-averaged cross sections (MACS) are essential for modeling the s-process of nucleosynthesis in stars, which is responsible for the creation of many heavy elements. uio.no The MACS for ¹⁴⁷Nd at a thermal energy (kT) of 30 keV has been a point of interest. One evaluation reported a MACS of 550 ± 150 millibarns (mb), while the JENDL-3.2 value was significantly higher at 1,007 mb. tandfonline.com Another study determined the MACS at 30 keV to be 880 ± 170 mb. researchgate.net The Karlsruhe Astrophysical Database of Nucleosynthesis in Stars (KADoNiS) provides a recommended value of 544 ± 90 mb, based on theoretical calculations. These varying values highlight the challenges in determining precise MACS for unstable isotopes like ¹⁴⁷Nd. uio.noukaea.ukukaea.uk
A 2015 study deduced the radiative neutron capture cross sections for ¹⁴⁷Nd using the γ-ray strength function method, which is particularly useful for radioactive nuclei where direct measurements are difficult. uio.noaps.orgresearchgate.net Their results suggested that the ¹⁴⁷Nd(n,γ)¹⁴⁸Nd cross section is about 60% larger than previously unconstrained values used in nucleosynthesis calculations. uio.no This has implications for the s-process path at the branching point of ¹⁴⁷Nd, affecting the production ratios of nearby isotopes. uio.noresearchgate.net
Table 1: Maxwellian-Averaged Cross Sections (MACS) for ¹⁴⁷Nd at 30 keV
| Source | MACS (mb) |
| Toukan et al. (1995) tandfonline.com | 550 ± 150 |
| JENDL-3.2 tandfonline.com | 1007 |
| H. T. Nyhus et al. (2015) researchgate.net | 880 ± 170 |
| KADoNiS v0.3 | 544 ± 90 |
The neutron capture cross section of ¹⁴⁷Nd varies significantly with the energy of the incident neutron. In the thermal and epithermal regions, the cross section is characterized by resonances. unt.edu For higher energies, in the unresolved resonance region and the fast neutron region, the cross section generally decreases with increasing energy. unt.edukns.org
Evaluated nuclear data libraries like ENDF/B-VII.1, JENDL-4.0, and ROSFOND-2010 show differing predictions for the energy dependence of the ¹⁴⁷Nd(n,γ)¹⁴⁸Nd cross section, particularly above a few keV. uio.noresearchgate.net The ENDF/B-VII.1 evaluation is noted to be in relatively good agreement with some model predictions. uio.no However, discrepancies between different evaluations and the scarcity of experimental data for this radioactive isotope underscore the need for further investigation. tandfonline.comunt.edu
Maxwellian-Averaged Cross Sections (MACS) and Astrophysical Implications
Photoneutron Cross Sections of this compound
Photoneutron cross sections, which describe the probability of a (γ,n) reaction, are important for understanding the inverse (n,γ) reaction through the principle of detailed balance. aps.org While direct measurements on the unstable ¹⁴⁷Nd are challenging, studies on stable neodymium isotopes have been used to constrain theoretical models. uio.noresearchgate.netaps.org By measuring the photoneutron cross sections for stable Nd isotopes, researchers can refine the γ-ray strength function, which is a key input for calculating the (n,γ) cross section of ¹⁴⁷Nd. uio.noaps.orgresearchgate.net This indirect method helps to deduce the radiative neutron capture cross sections for ¹⁴⁷Nd with improved accuracy. uio.noaps.orgbnl.gov
Evaluation and Assessment of Nuclear Data for this compound
The evaluation of nuclear data for ¹⁴⁷Nd involves compiling and assessing experimental data and theoretical model calculations to provide a consistent and reliable dataset. Several major evaluated nuclear data libraries, such as ENDF/B, JENDL, and JEFF, contain data for ¹⁴⁷Nd. tandfonline.comunt.edu
However, there are known discrepancies among these libraries. For instance, the neutron capture cross section of ¹⁴⁷Nd in JENDL-3.2 has been reported to be overestimated. tandfonline.comtandfonline.com Post-irradiation examination (PIE) data from nuclear reactors can be used to validate and improve the evaluated cross-section data. tandfonline.comtandfonline.com Such analyses have shown that using a revised, lower capture cross section for ¹⁴⁷Nd can improve the agreement between calculated and measured amounts of ¹⁴⁸Nd in spent nuclear fuel. tandfonline.com
The evaluation process relies heavily on nuclear reaction model codes, such as EMPIRE, to calculate cross sections where experimental data is lacking. unt.edukns.orgpsi.ch These codes use various nuclear models and parameters that are validated against available experimental data for stable isotopes. unt.edukns.org For ¹⁴⁷Nd, a radioactive nucleus, there is a notable lack of experimental data, making the evaluations more reliant on theoretical predictions and systematics from neighboring nuclei. unt.edu The continuous effort to improve these models and to perform new measurements, even on stable isotopes, contributes to a better understanding and more accurate evaluation of the nuclear data for ¹⁴⁷Nd. uio.noaps.orgbnl.gov
Comparative Analysis of Experimental Data and Model Predictions
Direct experimental measurement of the neutron capture cross-section of the radioactive ¹⁴⁷Nd is challenging. uio.no Consequently, nuclear reaction model codes, such as TALYS and EMPIRE, are heavily relied upon to predict these cross-sections. psi.chkns.org These models use theoretical frameworks, including the optical model, statistical model, and pre-equilibrium model, to calculate reaction probabilities across a range of incident neutron energies. kns.org
A key area of investigation has been the thermal neutron capture cross-section of ¹⁴⁷Nd. Early evaluations, found in libraries like ENDF/B-IV, were based on a single experimental measurement from 1974, which yielded a value of 440 ± 150 barns. psi.ch However, analyses of post-irradiation examination (PIE) data from power reactors suggested that this value was an overestimation. psi.chtandfonline.com
Recent re-evaluations, incorporating new calculations with the TALYS code, have proposed a significantly lower thermal cross-section. psi.ch These calculations updated key parameters used in the original 1974 experimental analysis, leading to a revised value. psi.ch For instance, the fraction of the ¹⁴⁷Nd(n,γ) reaction producing a specific gamma-ray, a critical parameter in the indirect measurement, was recalculated using TALYS, resulting in a substantial change from the originally assumed value. psi.ch
Predictions for the ¹⁴⁷Nd(n,γ)¹⁴⁸Nd cross-section at higher energies also show variability. Model calculations are sensitive to input parameters like the nuclear level density and gamma-ray strength function. psi.ch The uncertainty in the resonance spacing at the neutron binding energy for the compound nucleus ¹⁴⁸Nd is a major contributor to the uncertainty in the predicted cross-section, which can be as high as 20-30%. researchgate.net Comparisons of model predictions with photoneutron experimental data on stable neodymium isotopes help to constrain these model parameters, leading to more reliable predictions for the unstable ¹⁴⁷Nd. uio.no
Role of International Nuclear Data Libraries (e.g., JENDL, ENDF/B, ROSFOND, CENDL)
International nuclear data libraries are curated collections of evaluated nuclear data, including cross-sections, for a vast number of isotopes. These libraries are essential for nuclear science and technology applications. The data for ¹⁴⁷Nd are included in major libraries such as:
JENDL (Japanese Evaluated Nuclear Data Library): The evaluation for ¹⁴⁷Nd was newly performed for JENDL-3.1 in 1990. unt.edu Notably, JENDL-4.0 significantly revised the thermal neutron capture cross-section of ¹⁴⁷Nd downwards from 440 barns to 143 barns, based on the analysis of PIE data. psi.ch This highlights the iterative process of data evaluation, where integral experimental data informs revisions to microscopic cross-section data.
ENDF/B (Evaluated Nuclear Data File): The U.S. ENDF/B library has also undergone several revisions. The ENDF/B-VI evaluation for ¹⁴⁷Nd was completed in 1974. unt.edu More recent versions, like ENDF/B-VII.1, show relatively good agreement with recent theoretical estimates for the (n,γ) cross-section. researchgate.net The ENDF/B-VII.0 release included new evaluations for a range of fission products, including the neodymium isotopes, based on updated resonance parameters and model calculations using the EMPIRE code. researchgate.net
ROSFOND (Russian "ROssiiskaya Fonderovannaya" Otsenennykh Neytronnykh Dannykh Biblioteka): The ROSFOND-2010 evaluation provides another set of data for ¹⁴⁷Nd. In the keV energy range and above, the ROSFOND evaluation for the ¹⁴⁷Nd(n,γ) cross-section tends to be lower than both the ENDF/B-VII.1 and JENDL-4.0 evaluations. researchgate.net
CENDL (Chinese Evaluated Nuclear Data Library): CENDL also provides evaluated data for neodymium isotopes, and comparisons with other libraries and experimental data are part of the validation process for new evaluations. kns.org
JEFF (Joint Evaluated Fission and Fusion File): This European library, in versions like JEFF-3.1, often adopted data from older ENDF/B-V evaluations for ¹⁴⁷Nd.
These libraries compile data from experimental measurements and theoretical model calculations. The evaluation process involves critically assessing all available information to produce a recommended set of data with associated uncertainties. The data are stored in a standardized format, such as the ENDF-6 format, allowing for their use in reactor simulation codes and other applications. kns.orgbnl.gov
Addressing Discrepancies and Uncertainties in Evaluated Data
Significant discrepancies have existed and, in some cases, persist in the evaluated nuclear data for ¹⁴⁷Nd. The most prominent example is the thermal neutron capture cross-section. The value of 440 barns, present in many older library versions, was based on a single experiment and carried a large uncertainty. psi.ch Integral data from reactor fuel analysis consistently pointed to this value being too high. tandfonline.com The re-evaluation that led to the 143 barn value in JENDL-4.0 was a direct attempt to resolve this discrepancy. psi.ch
At neutron energies above the thermal region, discrepancies between different evaluated libraries (JENDL, ENDF/B, ROSFOND) become apparent. researchgate.net For example, above a few keV, the ROSFOND-2010 evaluation for the ¹⁴⁷Nd(n,γ) cross-section is lower than ENDF/B-VII.1, while the JENDL-4.0 evaluation is higher above 100 keV. researchgate.net These differences arise from the use of different nuclear models, model parameters, and underlying experimental data in the evaluation process. kns.org
Uncertainties in the evaluated data stem from several sources:
Experimental uncertainties: The original 1974 measurement of the thermal cross-section had an uncertainty of about 34%. psi.ch For radioactive isotopes like ¹⁴⁷Nd, direct measurements are scarce and often have large uncertainties. uio.no
Model uncertainties: Nuclear reaction models rely on parameters that are not always well-constrained. The 40% uncertainty on the neutron resonance spacing (D₀) for ¹⁴⁸Nd leads to a 20-30% uncertainty in the calculated ¹⁴⁷Nd(n,γ) cross-section. uio.noresearchgate.net
Evaluation methodology: Different evaluators may use different statistical methods to combine experimental data and model calculations, leading to different final values and uncertainties. researchgate.net
Efforts to reduce these discrepancies and uncertainties are ongoing. This includes new, high-precision measurements on related stable isotopes to better constrain model parameters, as demonstrated by photoneutron cross-section experiments. uio.no Additionally, the use of integral data, such as radiochemical analysis of irradiated fuel samples, provides a crucial benchmark for validating and adjusting evaluated cross-section data. psi.chtandfonline.com Coordinated international efforts, such as those organized by the IAEA, aim to improve the quality and consistency of nuclear data for applications like the production of medical radionuclides. iaea.org
Interactive Data Table: Comparison of ¹⁴⁷Nd Thermal Neutron Capture Cross-Section Evaluations
| Library/Evaluation | Thermal (n,γ) Cross Section (barns) | Basis of Evaluation |
| JENDL-3.3 | 440 | Based on 1974 experiment psi.ch |
| JENDL-4.0 | 143 | Re-evaluation based on PIE data and TALYS calculations psi.ch |
| ENDF/B-IV | ~440 | Based on 1974 experiment psi.ch |
| Toukan et al. (Calculation) | 550 ± 150 (at 30 keV) | Model Calculation tandfonline.com |
| JENDL-3.2 (at 30 keV) | 1007 | Evaluation tandfonline.com |
Theoretical Nuclear Models Applied to Neodymium 147 and Its Decay
Nuclear Shell Model Interpretations of Neodymium-147 Nuclear Structure
The nuclear shell model provides a framework for understanding the structure of atomic nuclei by considering nucleons (protons and neutrons) to occupy quantized energy levels, or shells, within the nucleus. This model is particularly useful for explaining the stability and properties of nuclei with "magic numbers" of protons or neutrons.
For this compound (¹⁴⁷Nd), which has 60 protons and 87 neutrons, the shell model helps to interpret its nuclear spin and parity. The model, when accounting for the spin-orbit interaction, can successfully predict the spin and parity for many odd-mass nuclei. libretexts.org In the case of ¹⁴⁷Nd, early interpretations based on the single-particle shell model were used to analyze its nuclear spin. escholarship.org
More advanced applications of the shell model, such as the shell-model Monte Carlo method combined with the static-path approximation, have been used to calculate magnetic dipole (M1) γ-ray strength functions for a range of neodymium isotopes, including those close to ¹⁴⁷Nd. arxiv.orgresearchgate.net These calculations are crucial for understanding the gamma-ray emission probabilities from excited nuclear states. For instance, studies of odd-mass neodymium isotopes have utilized a model space that includes specific orbitals for both protons and neutrons to calculate level densities and strength functions. researchgate.net
Collective Model Approaches for Daughter Nuclide (¹⁴⁷Pm) Level Structures
The decay of this compound produces the daughter nuclide Promethium-147 (¹⁴⁷Pm). mirdsoft.org The collective model of the nucleus complements the shell model by describing properties that arise from the cooperative motion of many nucleons, such as nuclear vibrations and rotations, which are related to the deformation of the nuclear surface.
For ¹⁴⁷Pm, the collective model is essential for interpreting its level structure. Early studies using atomic-beam magnetic-resonance methods concluded that while ¹⁴⁷Pm is not significantly deformed and can be largely understood through the shell model, the heavier isotope ¹⁵¹Pm is highly deformed and requires the collective model for its interpretation. aps.orgcapes.gov.br This suggests that ¹⁴⁷Pm lies in a transitional region where both single-particle and collective features are important.
The level structure of ¹⁴⁷Pm is influenced by the coupling of the odd proton to the collective motions of the even-even core. Models that consider the interaction of a single particle with a vibrating or rotating core can provide insights into the observed energy levels. The deformation of the ¹⁴⁷Pm nucleus is a key parameter in such models, influencing the rotational and vibrational modes of the nuclear surface. escholarship.org
Nuclear Reaction Model Calculations
Nuclear reaction models are critical for calculating the cross sections of various nuclear reactions, which quantify the probability of a specific reaction occurring. For reactions involving this compound, or leading to its production, several theoretical models are employed.
Spherical Optical Model: This model is used to describe the interaction of a nucleon with the nucleus by representing the nucleus as a potential well. It is fundamental for calculating total, elastic, and reaction cross sections. The parameters of the optical model potential are often adjusted to fit experimental data. kns.org
Statistical Model (Hauser-Feshbach Theory): In the equilibrium energy range, the statistical model, particularly the Hauser-Feshbach theory, is used to calculate reaction cross sections. kns.orgedpsciences.org This model assumes that a compound nucleus is formed during the reaction and then decays in a manner that is independent of its formation. It requires information about nuclear level densities and transmission coefficients from the optical model.
Preequilibrium Models (Multistep Direct and Multistep Compound): At higher incident particle energies, preequilibrium emission becomes significant. Preequilibrium models, such as the multistep direct and multistep compound models, account for particles being emitted before the compound nucleus reaches statistical equilibrium. kns.orgtandfonline.comtandfonline.com These models are incorporated into comprehensive nuclear reaction codes like EMPIRE and TALYS to provide more accurate calculations of reaction cross sections over a broad energy range. kns.orgresearchgate.netxml-journal.net
Theoretical calculations using these models have been performed for various reactions on neodymium isotopes, including those that produce ¹⁴⁷Nd, such as the ¹⁴⁸Nd(n,2n)¹⁴⁷Nd and natNd(p,x)¹⁴⁷Nd reactions. tandfonline.comxml-journal.netresearchgate.net The results are often compared with experimental data from databases like EXFOR to refine the model parameters. researchgate.netxml-journal.net
Gamma-Ray Strength Function Method in Nuclear Reaction Theory
The gamma-ray strength function (γSF) is a crucial input for nuclear reaction models, as it describes the average electromagnetic properties of excited nuclei and governs the emission of gamma rays. epj-conferences.orgicm.edu.pl It is particularly important for calculating radiative capture cross sections, which are essential in fields like nuclear astrophysics and reactor physics. icm.edu.pl
The γSF method is used to indirectly determine neutron capture cross sections for radioactive nuclei, such as ¹⁴⁷Nd. ugent.beresearchgate.netresearchgate.net This is achieved by measuring photoneutron cross sections on neighboring stable isotopes and using theoretical models to constrain the γSF for the nucleus of interest. researchgate.netuio.no
Different models are used to describe the γSF, with the traditional Lorentzian model for the giant dipole resonance (GDR) being a common starting point. However, more sophisticated models, such as the generalized Lorentzian model with an energy-dependent width, have been shown to provide better agreement with experimental data for nuclei in the mass region of neodymium. aps.org The analysis of neutron capture reactions on isotopes like ¹⁴³Nd has provided strong evidence for these more advanced models. aps.org The γSF is a key component in understanding the competition between gamma-ray and particle emission in nuclear reactions.
Advanced Nuclear Structure Calculations
To achieve a more microscopic and predictive understanding of nuclear properties, advanced nuclear structure calculations are employed. These models aim to derive nuclear properties from the fundamental interactions between nucleons.
Hartree-Fock-Bogoliubov (HFB) with Quasiparticle Random Phase Approximation (QRPA): This is a powerful microscopic approach used to describe the structure of medium-mass and heavy nuclei. The HFB method provides a description of the nuclear ground state, including pairing correlations, while the QRPA is used to describe excited states, such as giant resonances. uio.no
Applications of Neodymium 147 in Nuclear Science and Technology
Role in Fission Product Analysis and Monitoring
Neodymium-147 as a Fission Product Yield Indicator
This compound (Nd-147) is a significant fission product formed during the nuclear fission of heavy nuclei like uranium and plutonium. wikipedia.org Its yield, which is the fraction of a fission product produced per fission, is an important parameter in nuclear reactor physics and spent fuel analysis. wikipedia.org The distribution of fission products, when plotted against their mass number, typically shows two peaks, with one of the peaks located in the region of xenon to neodymium. wikipedia.org This makes isotopes of neodymium, including Nd-147, valuable indicators for studying the fission process.
The cumulative fission yield of Nd-147 is of particular interest to researchers. researchgate.net Extensive studies have been conducted to measure the fission product yields (FPY) for various fissioning systems and incident neutron energies. aps.org These measurements are crucial for creating comprehensive and self-consistent FPY data sets for isotopes like Uranium-235 (²³⁵U), Uranium-238 (²³⁸U), and Plutonium-239 (²³⁹Pu). aps.org High-precision FPY data are essential for a wide range of applications, including the estimation of decay heat and delayed neutron emission in nuclear reactors, as well as for national security purposes. aps.org
Investigations of Energy Dependence in Fission Product Yields
The fission product yield of Nd-147 has been observed to be dependent on the energy of the incident neutrons that cause fission. aps.org Research has shown that for the neutron-induced fission of ²³⁹Pu, the cumulative fission product yield for Nd-147 exhibits a positive energy trend for neutron energies below 5 MeV. researchgate.netaps.org This trend is nearly linear up to approximately 4 MeV. aps.org In contrast, the yield of Nd-147 from the fission of ²³⁵U shows almost no energy dependence in the same low-energy region. researchgate.net For most high-yield fission products from ²³⁸U(n,f) and ²³⁹Pu(n,f), a small positive slope is observed for incident neutron energies between 0.58 and 3.6 MeV. osti.gov However, a common characteristic across all three isotopes (²³⁵U, ²³⁸U, and ²³⁹Pu) is the decrease in fission product yields at higher incident neutron energies (En > 5 MeV). osti.gov This is attributed to an increased symmetric fission component. osti.gov
These investigations into the energy dependence of fission yields are vital for improving the accuracy of nuclear data libraries and theoretical fission models. aps.orgiaea.org By filling in gaps in experimental data, particularly in the mid-energy range, researchers can develop a more complete and self-consistent understanding of the fission process. aps.org
Influence on Nuclear Fuel Cycle and Burnup Evaluation Methodologies
Impact on the Neodymium-148 Burnup Determination Method
The Neodymium-148 (Nd-148) method is a widely utilized and highly accurate technique for determining the burnup of spent nuclear fuel. tandfonline.comtandfonline.com Burnup is a key parameter for the criticality safety evaluation of spent fuel. tandfonline.com The accuracy of the Nd-148 method can, however, be influenced by the neutron capture reactions of both Nd-147 and Nd-148. tandfonline.comtandfonline.com
Nd-147, a precursor to Promethium-147 (Pm-147) via beta decay, can capture a neutron. tennessee.edu This neutron capture by Nd-147 can affect the amount of Nd-148 present in the fuel, potentially leading to deviations in burnup calculations. tandfonline.com Studies have shown that the contribution of the neutron capture reaction of Nd-147 to the total amount of Nd-148 is generally less than 0.7% under normal reactor operating conditions. tandfonline.comtandfonline.com For burnups around 30 GWd/t for a Boiling Water Reactor (BWR) and 40 GWd/t for a Pressurized Water Reactor (PWR), this effect is even smaller, in the range of 0.1%. tandfonline.comtandfonline.com
Contribution of Neutron-Induced Reactions of this compound in Reactor Cores
Inside a reactor core, Nd-147 is subject to neutron-induced reactions, primarily neutron capture. upv.es The rate of these reactions is dependent on the neutron flux and the neutron capture cross-section of Nd-147. tandfonline.com The neutron capture reaction of Nd-147 is a factor that needs to be considered for precise burnup calculations. tandfonline.com
Research has indicated that the effect of Nd-147 neutron capture on the amount of Nd-148 is less than 1% if the neutron flux is below 1.0 x 10¹⁴ cm⁻²s⁻¹. tandfonline.com However, at higher flux levels, such as approximately 3.0 x 10¹⁴ cm⁻²s⁻¹, the contribution of Nd-147 can increase to about 2.5%. tandfonline.com This effect tends to saturate at a total neutron fluence greater than 2.0 x 10²² cm⁻². tandfonline.com The accuracy of the Nd-147 capture cross-section data is therefore important for the precise evaluation of the number of fissions and for improving the analysis of post-irradiation examination (PIE) data. tandfonline.com
Precursor in Radioisotope Production
This compound serves as a precursor in the production of the radioisotope Promethium-147 (Pm-147). researchgate.netisotopes.gov Pm-147 is a valuable isotope with applications in radioisotopic power generation and as a source for nuclear batteries. tennessee.eduisotope-amt.com
The production process involves the irradiation of enriched Neodymium-146 (¹⁴⁶Nd) in a nuclear reactor. researchgate.netisotopes.gov Through the ¹⁴⁶Nd(n,γ)¹⁴⁷Nd reaction, Nd-147 is produced. researchgate.net Subsequently, Nd-147, with a half-life of 10.98 days, undergoes beta decay to form Pm-147. researchgate.netosti.gov This production method requires the chemical separation of promethium from the neodymium target material. researchgate.net
Characterization and Mitigation of Radioisotopic Impurities in Daughter Products
Following the production of Promethium-147 from this compound, the resulting product contains various radioisotopic impurities that must be characterized and removed to ensure the purity of the final Pm-147. tennessee.edu These impurities arise from two main sources: neutron capture by the Nd-147 and Pm-147 isotopes, and the activation of trace impurities present in the original Nd-146 target material. osti.gov
The primary method for identifying and quantifying these impurities is gamma spectroscopy. tennessee.edutennessee.edu Initial analysis of the irradiated material is dominated by the 91.1 keV gamma peak of Nd-147. As the Nd-147 decays, its characteristic peaks diminish, allowing for the detection of longer-lived impurity isotopes. tennessee.edu
Major radioisotopic impurities identified in reactor-produced Pm-147 include:
Promethium-148m (⁴¹.³-d half-life) and Promethium-148g (⁵.³⁷-d half-life): Formed by neutron capture of the Pm-147 product. osti.gov
Europium-152, -154, and -155: Formed from activation of stable europium isotopes present as impurities in the neodymium target. researchgate.net
Gadolinium-153: Arises from neutron capture by gadolinium impurities. researchgate.net
Cobalt-60 and Iridium-192: Result from the activation of trace metallic impurities. researchgate.net
Mitigation of these impurities requires sophisticated chemical separation techniques. A multi-step process involving extraction and ion-exchange chromatography is commonly employed. osti.gov
Bulk Separation of Promethium from Neodymium: The irradiated target is dissolved to form an acidic solution. This solution is then passed through a column containing an extraction chromatographic resin, such as di(2-ethylhexyl)orthophosphoric acid (HDEHP) or a specialized LN resin. google.comresearchgate.net By carefully controlling the concentration of the eluting acid (typically HCl), promethium can be separated from the bulk of the neodymium target material. google.comosti.gov
Purification from Other Lanthanides: The same chromatographic methods are effective at separating promethium from other lanthanide impurities like europium and gadolinium.
Further Purification: A second purification step, often using a low cross-linking cation exchange resin, is used to remove remaining impurities such as Cobalt-60 and Iridium-192.
Advanced Separation: More recent process improvements at ORNL involve new methods to more efficiently remove challenging impurities. For instance, the ligand camphor-BTP has been successfully used to remove curium, another potential contaminant, from the product stream, leading to a purer final product. ornl.gov
Research indicates that two rounds of this type of purification can achieve a mass separation factor of greater than 10⁴ between promethium and neodymium, yielding curie quantities of Pm-147 with the high chemical and radioisotopic purity required for its applications.
Table 2: Common Radioisotopic Impurities and Mitigation Strategies
| Impurity Isotope(s) | Source | Mitigation/Separation Method |
|---|---|---|
| Pm-148m, Pm-148g | Neutron capture by Pm-147 | Cannot be chemically separated; production is minimized by controlling irradiation time. , osti.gov |
| Eu-152, Eu-154, Eu-155 | Activation of europium impurities in target | Extraction Chromatography (LN Resin, HDEHP). researchgate.net, |
| Gd-153 | Activation of gadolinium impurities in target | Extraction Chromatography (LN Resin, HDEHP). researchgate.net, |
| Co-60, Ir-192 | Activation of metallic impurities in target | Cation Exchange Chromatography. |
| Nd-147 | Un-decayed parent isotope | Allowed to decay over time; separated during primary Pm/Nd separation. tennessee.edu |
Table 3: Compound and Isotope Information
| Compound/Isotope Name | PubChem CID |
|---|---|
| This compound | 135313627 |
| Promethium-147 | 104797 |
| Neodymium-146 | 9946401 |
| Europium-152 | 123391 |
| Europium-154 | 123393 |
| Europium-155 | 62657 |
| Gadolinium-153 | 123396 |
| Iridium-192 | 104803 |
| Cobalt-60 | 45131 |
| Promethium-148 | 135313629 |
| Curium | 23976 |
| Neodymium | 5355209 |
Historical Context of Neodymium 147 Research Development
Early Experimental Confirmations of Neodymium-147 Existence
The first indications of the existence of this compound emerged in the early 1940s. In 1941 and 1942, researchers identified a 10-day radioactive activity in neodymium samples that had been bombarded with α particles, 10-MeV deuterons, neutrons, and γ-rays. fishersci.ca Based on modern knowledge of neodymium isotopes' half-lives, this activity could only be attributed to ¹⁴⁷Nd. fishersci.ca
A more definitive identification came in 1946, when the isotope was produced via the ¹⁴⁶Nd(n,γ) thermal neutron capture reaction. fishersci.ca This experiment measured a half-life of 11.1 days, which aligns closely with the currently accepted value. fishersci.ca Firm chemical identification and confirmation of the isotopic assignment to ¹⁴⁷Nd were subsequently provided by J. A. Marinsky, L. E. Glendenin, and C. D. Coryell in 1947, solidifying its place among the known radioisotopes. fishersci.caamericanelements.com The discovery was officially noted as occurring in 1947. nih.gov
Evolution of Decay Scheme Studies and Spectroscopic Techniques Over Time
The study of ¹⁴⁷Nd's decay scheme—and that of its daughter, Promethium-147 (¹⁴⁷Pm)—has been a long process of refinement, with each new generation of detector technology adding more detail and resolving previous ambiguities. nih.gov
Early investigations in the late 1950s and early 1960s relied on emerging spectroscopic tools. In 1958, a prolate spheroidal field spectrometer was used to study the beta transitions, employing beta-gamma coincidence techniques to separate the spectrum components. nih.gov By 1961, scintillation spectroscopy and coincidence techniques were used to establish several gamma-gamma cascade sequences, confirming energy levels in ¹⁴⁷Pm at 91, 413, 491, 533, 690, and 723 keV. nucleos.com These early studies were crucial but also led to conflicting results, sometimes proposing levels that later, more precise measurements could not confirm. nih.govnucleos.com For instance, some early work was possibly affected by the presence of ¹⁴⁸Pm impurities in the samples. nih.gov
The advent of high-resolution semiconductor detectors marked a significant leap forward.
Ge(Li) Detectors: In the late 1960s and early 1970s, Germanium(Lithium) detectors, often used in conjunction with sum-coincidence spectrometers, provided much-improved energy resolution. fishersci.canih.gov This allowed researchers to identify a greater number of gamma rays more accurately and to discard previously proposed energy levels that were not substantiated by the higher-quality data. fishersci.canih.gov
HPGe Detectors: Further advancements came with High-Purity Germanium (HPGe) detectors. A 1997 study utilized an HPGe detector and a miniorange electron spectrometer to measure the gamma and conversion electron spectra. wikipedia.org This work provided the first-ever measurements for K-shell conversion coefficients for four transitions and L-shell coefficients for five transitions, demonstrating a deeper level of detail in the decay scheme. wikipedia.org
This progression is also evident in the increasingly precise measurements of the half-life of ¹⁴⁷Nd, as different instruments and methods were applied over the decades.
Interactive Data Table: Reported Half-Life Measurements of ¹⁴⁷Nd
| Year of Study | Half-Life (days) | Measurement Technique |
|---|---|---|
| 1946 | 11.1 ± 0.2 | - |
| 1951 | 11.0 ± 0.3 | Integral β,γ counting |
| 1951 | 11.1 ± 0.5 | β spectrometer |
| 1952 | 11.9 ± 0.3 | β with magnetic spectrometer |
| 1957 | 11.06 ± 0.04 | Ionization chamber |
| 1963 | 11.02 ± 0.05 | Proportional counter |
| 1971 | 10.98 ± 0.01 | Proportional counter |
This table is based on a compilation of historical data. The specific experimental details for the 1946 measurement were not fully provided in the source material. fishersci.ca
Advancements in Nuclear Measurement Methodologies for this compound
Alongside the evolution of detectors, the fundamental methodologies for measuring nuclear properties have also advanced, greatly enhancing the quality of data for isotopes like ¹⁴⁷Nd.
A critical challenge in the precise measurement of neodymium isotopes is the presence of isobaric interferences, particularly from samarium isotopes. ibilabs.comamericanelements.com The development of multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS) and thermal ionization mass spectrometry (TIMS) represented a major breakthrough. ibilabs.comamericanelements.com These techniques allow for the high-precision measurement of isotope ratios by simultaneously collecting multiple ion beams. americanelements.com Advanced methods were developed to mathematically correct for the isobaric overlap of ¹⁴⁴Sm on ¹⁴⁴Nd and use the stable ¹⁴⁶Nd/¹⁴⁴Nd ratio as an internal standard to correct for instrumental mass fractionation, enabling accurate measurements without complex chemical separation. ibilabs.comamericanelements.com
Another area of advancement involves the production and measurement of highly pure samples. Modern facilities can produce radiopure beams of fission products, allowing for the creation of clean ¹⁴⁷Nd samples. attelements.com Coupling these pure samples with sophisticated detector setups, such as a 4π beta counter and meticulously efficiency-calibrated HPGe detectors, enables measurements of absolute gamma-ray intensities with accuracies of less than 1%. attelements.com
Furthermore, the portfolio of analytical techniques has expanded. Methods like Laser-Induced Breakdown Spectroscopy (LIBS) and Laser Ablation Time-of-Flight Mass Spectrometry (LA-TOF-MS) are now used for the rapid detection and quantification of neodymium, among other rare earth elements, in various samples, including geological ores. These techniques, which can be enhanced with magnetic fields or sample heating, complement traditional radiometric counting by providing powerful tools for initial elemental analysis and mapping.
Advanced Research Methodologies for Neodymium 147 Studies
High-Resolution Gamma-Ray Spectrometry Techniques (e.g., Ge(Li) detectors)
High-resolution gamma-ray spectrometry has been a cornerstone in the investigation of the decay of ¹⁴⁷Nd. The development of Germanium(Lithium) drifted detectors, or Ge(Li) detectors, provided a significant leap in energy resolution compared to older scintillation detectors, allowing for the precise measurement of gamma-ray energies and intensities.
In studies of ¹⁴⁷Nd decay, Ge(Li) detectors, and later High-Purity Germanium (HPGe) detectors, have been used to record detailed gamma-ray spectra. researchgate.netresearchgate.net These experiments have led to the identification and characterization of numerous gamma transitions in the daughter nucleus, ¹⁴⁷Pm. For instance, a study employing a 60 c.c. HPGe detector meticulously measured the energies and relative intensities of gamma rays from the decay of ¹⁴⁷Nd. researchgate.netresearchgate.net The superior resolution of these detectors, often around 2.0 keV for the 1.33 MeV gamma ray of ⁶⁰Co, was essential to distinguish closely spaced gamma-ray peaks in the complex spectrum of ¹⁴⁷Pm. in2p3.fr
The precise energy and intensity data obtained from these measurements are fundamental for constructing and verifying the level scheme of ¹⁴⁷Pm. Key findings include the precise energy measurements of numerous gamma rays and the determination of their relative intensities. researchgate.net More recent evaluations have provided recommended absolute emission intensities for the most prominent gamma rays, such as the 91.105 keV and 531.016 keV transitions, which were measured with uncertainties of 1.2% and 1.0%, respectively. researchgate.net
Table 1: Gamma-Ray Energies and Relative Intensities from the Decay of ¹⁴⁷Nd
| Energy (keV) | Relative Intensity |
|---|---|
| 36.75(10) | 1.13(10) |
| 91.004(2) | 210(4) |
| 120.488(5) | 2.81(4) |
| 191.0(3) | 0.028(3) |
| 271.87(6) | 0.099(7) |
| 275.209(5) | 6.81(6) |
| 398.336(2) | 6.82(6) |
| 410.58(3) | 1.12(1) |
| 489.35(1) | 1.16(1) |
| 541.83(7) | 0.14(2) |
| 594.783(3) | 2.12(2) |
| 685.792(8) | 6.63(5) |
Data sourced from a study utilizing a high-resolution HPGe detector. researchgate.net
Sophisticated Beta-Gamma Coincidence and Directional Correlation Techniques
To unravel the complex decay scheme of ¹⁴⁷Nd, researchers have employed beta-gamma (β-γ) and gamma-gamma (γ-γ) coincidence techniques. These methods are crucial for establishing the sequence of emitted radiations and thus the arrangement of nuclear energy levels.
In a β-γ coincidence experiment, a beta particle and a subsequent gamma ray are detected simultaneously. This technique was used to study the beta decay of ¹⁴⁷Nd, revealing five distinct beta transitions. osti.gov By measuring the beta spectrum in coincidence with specific gamma rays, researchers could isolate different beta branches and determine their endpoint energies and intensities. osti.govosti.gov
Gamma-gamma coincidence spectroscopy has been instrumental in establishing the cascade relationships between gamma rays emitted from the excited states of ¹⁴⁷Pm. aps.org By detecting two gamma rays in coincidence, a direct link between them can be established. For example, investigations using scintillation spectroscopy and coincidence techniques have uniquely established several gamma-ray cascades. aps.org
Key Gamma-Gamma Coincidence Findings:
91-keV gamma ray is in coincidence with: 120, 199, 277, 322, 400, 442, and 599-keV gamma rays. aps.org
120-keV gamma ray is in coincidence with: 322 and 413-keV gamma rays. aps.org
199-keV gamma ray is in coincidence with: 400 and 491-keV gamma rays. aps.org
277-keV gamma ray is in coincidence with: 322 and 413-keV gamma rays. aps.org
310-keV gamma ray is in coincidence with: 322 and 413-keV gamma rays. aps.org
These coincidence relationships provided unambiguous evidence for the energy levels in ¹⁴⁷Pm at 91, 413, 491, 533, 690, and 723 keV. aps.org Furthermore, gamma-gamma directional correlation studies, which measure the angular correlation between successively emitted gamma rays, have been performed to determine the spins of excited states and the multipole mixing ratios of the gamma transitions. bnl.gov
Nuclear Orientation Methods at Low Temperatures
Nuclear orientation is a powerful technique for determining the spins of nuclear levels and the multipole character of nuclear radiation. This method involves cooling a sample containing the radioactive nuclei to very low temperatures (in the millikelvin range) within a suitable crystalline environment. At these temperatures, the nuclear spins align or polarize with respect to a crystal axis or an applied magnetic field. The subsequent radioactive decay exhibits an anisotropic angular distribution, from which nuclear properties can be deduced.
In the case of ¹⁴⁷Nd, the nuclei have been aligned and polarized at low temperatures within a neodymium ethylsulfate lattice. aps.orgosti.govaps.orgresearchgate.net By measuring the angular distribution of the gamma rays emitted from the oriented ¹⁴⁷Nd nuclei, researchers were able to make definitive spin assignments for several excited states in the daughter nucleus, ¹⁴⁷Pm. aps.orgosti.gov
Spin Assignments in ¹⁴⁷Pm from Nuclear Orientation:
91 keV level: 5/2+ aps.orgosti.gov
410 keV level: 3/2+ aps.orgosti.gov
531 keV level: 5/2+ aps.orgosti.gov
686 keV level: 5/2+ aps.orgosti.gov
These experiments also yielded values for the E2/M1 mixing ratios for six different gamma-ray transitions in ¹⁴⁷Pm, providing deeper insight into the electromagnetic properties of these nuclear states. aps.orgosti.gov
Atomic Beam Magnetic Resonance for Nuclear Spin Determinations
The atomic beam magnetic resonance (ABMR) method is a highly precise technique for determining nuclear spins and magnetic moments. The method involves passing a beam of neutral atoms through a series of magnetic fields and inducing transitions between the hyperfine structure levels of the atom's ground state with a radiofrequency field.
The nuclear spin of the ground state of ¹⁴⁷Nd was definitively measured using the ABMR technique. osti.govbnl.gov The result of this measurement confirmed an earlier determination made by paramagnetic resonance. osti.gov
Determined Nuclear Spin of ¹⁴⁷Nd:
Nuclear Spin (I): 5/2 osti.govchemlin.org
The spin is reported with a negative parity (5/2-). chemlin.org This fundamental property is crucial for understanding the nuclear structure of ¹⁴⁷Nd and for the interpretation of its beta decay to ¹⁴⁷Pm.
Neutron Activation Analysis for Production and Cross-Section Studies
Neutron activation is the primary method for producing ¹⁴⁷Nd and is also a key technique for studying its neutron capture cross-section. The isotope is typically produced by the neutron capture reaction on the stable isotope ¹⁴⁶Nd.
Studies involving the irradiation of highly enriched ¹⁴⁶Nd oxide targets in high-flux reactors have been conducted to determine production yields and to measure neutron capture cross-sections. tandfonline.comtandfonline.com The thermal neutron capture cross-section of an isotope is a measure of the probability that it will capture a thermal neutron. This value is critical for predicting the production rate of ¹⁴⁷Nd in a nuclear reactor and for burnup calculations in spent nuclear fuel. tandfonline.comtandfonline.com
Evaluations of experimental data have led to refined values for the neutron capture cross-section of ¹⁴⁷Nd. For example, one evaluation reported a Maxwellian-averaged cross-section (MACS) at a stellar temperature of 30 keV to be 880 ± 170 millibarns (mb). researchgate.net Another analysis highlighted that the JENDL-3.2 nuclear data library overestimated the ¹⁴⁷Nd capture cross-section and that a newer evaluation provided a thermal cross section that was approximately 54.6% of the JENDL-3.2 value. tandfonline.com These cross-section studies are vital for applications in nuclear engineering and astrophysics. researchgate.netkns.org
Future Directions and Open Questions in Neodymium 147 Research
Refinement and Validation of Nuclear Data for Advanced Reactor Designs
The precise characterization of Neodymium-147 (Nd-147) is critical for the development of advanced nuclear reactor designs. bnl.govcongress.govnumberanalytics.com These next-generation reactors, which include concepts like liquid-metal-cooled fast reactors and small modular reactors, operate under different neutron energy spectra and material compositions compared to the current fleet of light water reactors. congress.govnumberanalytics.comiaea.org Consequently, accurate nuclear data, including neutron capture cross-sections for isotopes like Nd-147, are essential for reliable reactor physics simulations and safety analyses. bnl.govtandfonline.com
Recent research has highlighted discrepancies in the evaluated nuclear data for Nd-147 across different international libraries such as JENDL, ENDF/B, and JEFF. tandfonline.com For instance, studies have shown that the neutron capture cross-section of Nd-147 in the JENDL-3.2 library is larger than more recent evaluations. tandfonline.com Such inconsistencies can lead to uncertainties in predicting the burnup of nuclear fuel, where the concentration of the stable isotope Neodymium-148, a key burnup indicator, is influenced by the neutron capture of Nd-147. tandfonline.com
To address these issues, ongoing efforts are focused on re-evaluating and validating the nuclear data for Nd-147. psi.ch This involves new, high-precision measurements of the neutron capture cross-section and the use of advanced nuclear reaction models, such as the TALYS code, to perform comprehensive evaluations across a wide energy range. uio.noxml-journal.net The goal is to produce a more consistent and accurate set of nuclear data that can be incorporated into modern nuclear data libraries, thereby improving the predictive capability of reactor simulation codes and ensuring the safe and efficient operation of advanced reactor systems. bnl.govtandfonline.com
Table 1. Evaluated Neutron Capture Cross-Sections for ¹⁴⁷Nd
| Nuclear Data Library | Cross-Section Value (barns) | Energy Range | Reference |
|---|---|---|---|
| JENDL-4.0 | Varies with energy | 10⁻⁵ eV - 20 MeV | researchgate.net |
| ENDF/B-VII.1 | Varies with energy | 10⁻⁵ eV - 20 MeV | researchgate.net |
| ROSFOND-2010 | Varies with energy | 10⁻⁵ eV - 20 MeV | researchgate.net |
| JENDL-3.2 | Noted as larger than recent evaluations | Thermal | tandfonline.com |
Further Elucidation of Fine Structures and Exotic States in Daughter Nuclides
This compound undergoes beta decay to Promethium-147 (Pm-147), which itself is a radioactive isotope. tennessee.educhemlin.orgchemlin.org The study of this decay process and the subsequent decay of Pm-147 to the stable Samarium-147 provides valuable insights into nuclear structure. tennessee.edu While the primary decay modes are known, there is ongoing interest in the finer details of the decay scheme, including the identification and characterization of low-probability transitions and excited states in the daughter nuclides.
One area of active investigation is the search for and precise measurement of weak gamma-ray emissions following the beta decay of Nd-147. These gamma rays can reveal the existence of previously unobserved, or poorly characterized, energy levels in Pm-147. High-resolution gamma-ray spectroscopy is a key technique in these studies, allowing for the precise determination of gamma-ray energies and intensities.
Furthermore, the study of the nuclear structure of Pm-147 is of interest. The nuclear spin of Pm-147 has been measured, but the fact that no direct beta transition is observed between the ground states of Nd-147 and Pm-147 suggests a complex interplay of nuclear spin and parity. researchgate.net Further experimental and theoretical work is needed to fully understand the level structure of Pm-147 and the nature of the beta transitions from Nd-147. This includes the potential for the existence of exotic states, which are nuclear configurations that are not well-described by standard nuclear models.
Table 2. Decay Properties of ¹⁴⁷Nd and its Daughter Nuclide ¹⁴⁷Pm
| Isotope | Half-Life | Decay Mode | Daughter Isotope | Decay Energy (MeV) | Reference |
|---|---|---|---|---|---|
| ¹⁴⁷Nd | 10.98(1) days | β⁻ | ¹⁴⁷Pm | 0.8955(5) | chemlin.orgwikipedia.org |
| ¹⁴⁷Pm | 2.6234(4) years | β⁻ | ¹⁴⁷Sm | 0.224 | tennessee.educhemlin.org |
Implications of this compound Nuclear Data for Astrophysical Nucleosynthesis Pathways (e.g., s-process)
This compound plays a significant role in the slow neutron capture process, or s-process, which is responsible for the formation of about half of the elements heavier than iron in the universe. uio.nonasa.gov The s-process occurs primarily in asymptotic giant branch (AGB) stars. aanda.orgarxiv.org Nd-147 is located at a branching point in the s-process path, where there is a competition between neutron capture and beta decay. uio.noresearchgate.net The outcome of this competition influences the abundances of heavier isotopes, including Samarium-148 and Samarium-150, which are s-only isotopes used to constrain astrophysical models. uio.noresearchgate.net
The neutron capture cross-section of Nd-147 is a critical input for s-process models. uio.nokit.edu A precise value for this cross-section is necessary to accurately calculate the flow of nucleosynthesis through the Nd-Pm-Sm region. researchgate.net Recent experimental and theoretical efforts have aimed to reduce the uncertainty in the Nd-147(n,γ)148Nd reaction cross-section. uio.noresearchgate.net These studies have shown that the new cross-section data can have a noticeable impact on the predicted abundance ratios of neodymium and samarium isotopes in AGB stars. uio.no
Future research in this area will likely focus on further refining the neutron capture cross-section of Nd-147, as well as those of neighboring unstable isotopes like Promethium-147 and Promethium-148. researchgate.netoup.com Improved nuclear data, combined with more sophisticated stellar models, will lead to a more complete understanding of the s-process and the origin of the heavy elements. This will also allow for more precise comparisons between model predictions and the observed abundances of s-process elements in stars and meteorites. aanda.org
Table 3. Chemical Compounds and PubChem CIDs
| Compound Name | PubChem CID |
|---|---|
| Neodymium | 23930 |
| Promethium | 23945 |
| Samarium | 23946 |
| Iron | 23925 |
Q & A
Basic: What are the primary methods for synthesizing Neodymium-147 in laboratory settings?
This compound is synthesized through neutron activation or nuclear fission pathways. Two validated approaches include:
- Neutron bombardment of enriched Neodymium-146 : Irradiating <sup>146</sup>Nd with thermal neutrons produces <sup>147</sup>Nd, which decays to <sup>147</sup>Pm via β<sup>−</sup> decay (half-life: 11 days) .
- Uranium-235 fission : High-yield production occurs in nuclear reactors, where fast-neutron-induced fission of <sup>238</sup>U generates <sup>147</sup>Nd as a fission product (yield: ~2.6% of total products) .
Methodological Note : Isotopic purity requires post-synthesis separation using techniques like ion-exchange chromatography or solvent extraction, particularly for isolating carrier-free isotopes .
Basic: What are the decay characteristics of this compound, and how do they influence experimental timelines?
<sup>147</sup>Nd undergoes β<sup>−</sup> decay to <sup>147</sup>Pm with a half-life of 10.98 days . Key considerations for experimental design include:
- Decay chain : <sup>147</sup>Nd → <sup>147</sup>Pm (β<sup>−</sup>, Q-value: ~0.896 MeV) → stable <sup>147</sup>Sm.
- Timing : Short half-life necessitates rapid post-synthesis characterization (e.g., gamma spectroscopy or mass spectrometry) to minimize isotopic interference from decay products .
Data Contradiction : Earlier studies incorrectly described <sup>147</sup>Nd decay pathways; modern nuclear databases confirm the primary decay to <sup>147</sup>Pm .
Advanced: How can researchers resolve discrepancies in beta-decay spectra measurements of this compound?
The β-decay spectrum of <sup>147</sup>Nd exhibits non-statistical shapes for transitions to <sup>147</sup>Pm energy levels (e.g., 91 keV vs. 531 keV). Key methodological steps include:
- Spectrometer calibration : Use high-resolution magnetic spectrometers (e.g., Siegbahn-Slatis type) to distinguish between unique and non-unique forbidden transitions .
- Error mitigation : Statistical analysis of spectral deviations (e.g., intensity thresholds for ground-state transitions <2.5×10<sup>−3</sup>/disintegration) reduces false interpretations .
Experimental Design Tip : Pair beta spectroscopy with gamma-ray coincidence measurements to validate energy-level assignments .
Advanced: What techniques improve precision in gamma-ray branching ratio measurements for this compound?
High-accuracy gamma-ray branching ratios are critical for fission yield calculations and nuclear data libraries. Recommended methods:
- Isotope harvesting : Collect <sup>147</sup>Nd from irradiated targets at facilities like CARIBU, ensuring ultrapure sources free of competing isotopes .
- 4π gas proportional detectors : Deploy these detectors to measure gamma emissions with 1–2% precision, particularly for transitions to <sup>147</sup>Pm excited states .
Data Validation : Cross-reference results with Monte Carlo simulations (e.g., MCNP) to account for detector efficiency and background noise .
Advanced: How does this compound contribute to burnup evaluation in nuclear reactor studies?
<sup>147</sup>Nd serves as a burnup monitor due to its predictable accumulation in spent nuclear fuel. Methodological considerations:
- Neutron capture cross-sections : Measure <sup>147</sup>Nd(n,γ) reactions to refine burnup codes (e.g., MCNP or JMOCUP) .
- Isotopic correlation analysis : Pair <sup>147</sup>Nd concentrations with other fission products (e.g., <sup>148</sup>Nd) to validate reactor neutron flux models .
Contradiction Alert : Discrepancies in cross-section data may arise from thermal vs. fast neutron spectra; use sensitivity analysis to quantify uncertainties .
Regulatory: What are the licensing limits for handling this compound in research laboratories?
Per radiological safety guidelines (e.g., Wisconsin Administrative Code HFS157):
- Type B licenses : Allow possession up to 0.1 curies (3.7×10<sup>9</sup> Bq) of <sup>147</sup>Nd .
- Waste protocols : Store decayed material for ≥10 half-lives (~110 days) to minimize <sup>147</sup>Pm activity before disposal .
Compliance Tip : Regularly audit isotopic inventories and use shielding (e.g., lead-lined containers) during handling to meet ALARA principles .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
